67-36-7

4-Phenoxybenzaldehyde

In Stock

• CAS RN:
• 67-36-7

• Formula:
• C13H10O2

• InChI:
• InChI=1S/C13H10O2/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-10H

• InChIKey:
• QWLHJVDRPZNVBS-UHFFFAOYSA-N

• 4-Phenoxybenzaldehyde, also known as 4-Phenoxybenzaldehyde, is a useful research compound. Its molecular formula is C13H10O2 and its molecular weight is 198.22 g/mol. The purity is usually 95%.

Dichlorodipropylstannane

In Stock

• CAS RN:
• 867-36-7

• Formula:
• C6H14Cl2Sn

• InChI:
• InChI=1S/2C3H7.2ClH.Sn/c2*1-3-2;;;/h2*1,3H2,2H3;2*1H;/q;;;;+2/p-2

• InChIKey:
• CTRHCENQKGMZLE-UHFFFAOYSA-L

• Dichlorodipropylstannane, also known as Dichlorodipropylstannane, is a useful research compound. Its molecular formula is C6H14Cl2Sn and its molecular weight is 275.8 g/mol. The purity is usually 95%.

Thialbarbital

• CAS RN:
• 467-36-7

• Formula:
• C13H16N2O2S

• InChI:
• InChI=1S/C13H16N2O2S/c1-2-8-13(9-6-4-3-5-7-9)10(16)14-12(18)15-11(13)17/h2,4,6,9H,1,3,5,7-8H2,(H2,14,15,16,17,18)

• InChIKey:
• PXLVRFQEBVNJOH-UHFFFAOYSA-N

• Thialbarbital is discontinued (DEA controlled substance). It is a reliable and economical general anesthetic for domesticated turkeys.

(2-Chlorophenyl)phenylmethylamine hydrochloride

In Stock

• CAS RN:
• 5267-36-7

• Formula:
• C13H13Cl2N

• InChI:
• InChI=1S/C13H12ClN.ClH/c1-15(11-7-3-2-4-8-11)13-10-6-5-9-12(13)14;/h2-10H,1H3;1H

• InChIKey:
• ZPSASRCPWDNSRK-UHFFFAOYSA-N

• (2-Chlorophenyl)phenylmethylamine hydrochloride is a useful research compound. Its molecular formula is C13H13Cl2N and its molecular weight is 254.15 g/mol. The purity is usually 95%.

1-(1-Adamantyl)pyrrole-2,5-dione

• CAS RN:
• 42867-36-7

• Formula:
• C14H17NO2

• InChI:
• InChI=1S/C14H17NO2/c16-12-1-2-13(17)15(12)14-6-9-3-10(7-14)5-11(4-9)8-14/h1-2,9-11H,3-8H2

• InChIKey:
• IZCPNYZIOSSCBZ-UHFFFAOYSA-N

• 1-(1-Adamantyl)pyrrole-2,5-dione is a useful research compound. Its molecular formula is C14H17NO2 and its molecular weight is 231.29 g/mol. The purity is usually 95%.

(s)-2-Methyl-1-((s)-1-phenylethyl)piperidin-4-one

In Stock

• CAS RN:
• 89467-36-7

• Formula:
• C14H19NO

• InChI:
• InChI=1S/C14H19NO/c1-11-10-14(16)8-9-15(11)12(2)13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3/t11-,12-/m0/s1

• InChIKey:
• XOGIRAQPVLKDBV-RYUDHWBXSA-N

• (s)-2-Methyl-1-((s)-1-phenylethyl)piperidin-4-one is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.

(4-Bromophenyl)(4-(trifluoromethoxy)phenyl)methanone

In Stock

• CAS RN:
• 34367-36-7

• Formula:
• C14H8BrF3O2

• InChI:
• InChI=1S/C14H8BrF3O2/c15-11-5-1-9(2-6-11)13(19)10-3-7-12(8-4-10)20-14(16,17)18/h1-8H

• InChIKey:
• BXPDDFIILBUHCI-UHFFFAOYSA-N

• (4-Bromophenyl)(4-(trifluoromethoxy)phenyl)methanone is a useful research compound. Its molecular formula is C14H8BrF3O2 and its molecular weight is 345.11 g/mol. The purity is usually 95%.

(Z)-2,3-dichloroacrylic acid

Usually In Stock

• CAS RN:
• 13167-36-7

• Formula:
• C3H2Cl2O2

• InChI:
• InChI=1S/C3H2Cl2O2/c4-1-2(5)3(6)7/h1H,(H,6,7)/b2-1-

• InChIKey:
• YQYHCJZVJNOGBP-UPHRSURJSA-N

• (Z)-2,3-dichloroacrylic acid is a useful research compound. Its molecular formula is C3H2Cl2O2 and its molecular weight is 140.95 g/mol. The purity is usually 95%.

6-(2-Fluorophenyl)-6-oxohexanenitrile

In Stock

• CAS RN:
• 898767-36-7

• Formula:
• C12H12FNO

• InChI:
• InChI=1S/C12H12FNO/c13-11-7-4-3-6-10(11)12(15)8-2-1-5-9-14/h3-4,6-7H,1-2,5,8H2

• InChIKey:
• UJPLDBDAPQGHKY-UHFFFAOYSA-N

• 6-(2-Fluorophenyl)-6-oxohexanenitrile is a useful research compound. Its molecular formula is C12H12FNO and its molecular weight is 205.23 g/mol. The purity is usually 95%.

7-[(4-chlorophenoxy)methyl]-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• CAS RN:
• 233767-36-7

• Formula:
• C17H11ClN4O2S

• InChI:
• InChI=1S/C17H11ClN4O2S/c18-12-6-8-13(9-7-12)24-10-14-21-22-16(23)15(19-20-17(22)25-14)11-4-2-1-3-5-11/h1-9H,10H2

• InChIKey:
• DDKCLOMCVBAOSO-UHFFFAOYSA-N

• 7-[(4-chlorophenoxy)methyl]-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is a useful research compound. Its molecular formula is C17H11ClN4O2S and its molecular weight is 370.8g/mol. The purity is usually 95%.

2-{[3-cyano-4-(3-pyridinyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}acetamide

• CAS RN:
• 327067-36-7

• Formula:
• C16H14N4OS

• InChI:
• InChI=1S/C16H14N4OS/c17-7-12-15(10-3-2-6-19-8-10)11-4-1-5-13(11)20-16(12)22-9-14(18)21/h2-3,6,8H,1,4-5,9H2,(H2,18,21)

• InChIKey:
• XVZQYUNMTXSPRX-UHFFFAOYSA-N

• 2-{[3-cyano-4-(3-pyridinyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C16H14N4OS and its molecular weight is 310.4g/mol. The purity is usually 95%.

3-chloro-N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

In Stock

• CAS RN:
• 681267-36-7

• Formula:
• C20H18ClN3O3S

• InChI:
• InChI=1S/C20H18ClN3O3S/c1-12-6-7-16(8-13(12)2)24-19(17-10-28(26,27)11-18(17)23-24)22-20(25)14-4-3-5-15(21)9-14/h3-9H,10-11H2,1-2H3,(H,22,25)

• InChIKey:
• UUKHDHUAJRWMLT-UHFFFAOYSA-N

• 3-chloro-N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C20H18ClN3O3S and its molecular weight is 415.89. The purity is usually 95%.

2-Cyano-5-(4-ethoxycarbonylphenyl)phenol, 95%

In Stock

• CAS RN:
• 288067-36-7

• Formula:
• C16H13NO3

• InChI:
• InChI=1S/C16H13NO3/c1-2-20-16(19)12-5-3-11(4-6-12)13-7-8-14(10-17)15(18)9-13/h3-9,18H,2H2,1H3

• InChIKey:
• RYHNPXCIJGIBOZ-UHFFFAOYSA-N

• 2-Cyano-5-(4-ethoxycarbonylphenyl)phenol, 95% is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.

6-Bromo-3-fluoropyridine-2-carbaldehyde

In Stock

• CAS RN:
• 885267-36-7

• Formula:
• C6H3BrFNO

• InChI:
• InChI=1S/C6H3BrFNO/c7-6-2-1-4(8)5(3-10)9-6/h1-3H

• InChIKey:
• BFBRCFKSFRYJGE-UHFFFAOYSA-N

• 6-Bromo-3-fluoropyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C6H3BrFNO and its molecular weight is 204 g/mol. The purity is usually 95%.

3-Amino-1-(4-fluorophenyl)propan-1-ol

In Stock

• CAS RN:
• 254967-36-7

• Formula:
• C9H12FNO

• InChI:
• InChI=1S/C9H12FNO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,12H,5-6,11H2

• InChIKey:
• KYWHMJZDJKWPJT-UHFFFAOYSA-N

• 3-Amino-1-(4-fluorophenyl)propan-1-ol is a useful research compound. Its molecular formula is C9H12FNO and its molecular weight is 169.2 g/mol. The purity is usually 95%.

2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)ethan-1-ol

In Stock

• CAS RN:
• 908267-36-7

• Formula:
• C9H17N3O

• InChI:
• InChI=1S/C9H17N3O/c1-9(2,3)7-6-8(10)12(11-7)4-5-13/h6,13H,4-5,10H2,1-3H3

• InChIKey:
• WDTAULDXZVYRKM-UHFFFAOYSA-N

• 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)ethan-1-ol is a useful research compound. Its molecular formula is C9H17N3O and its molecular weight is 183.255. The purity is usually 95%.

2-(6-Bromoimidazo[1,2-a]pyridin-2-yl)ethanol

Usually In Stock

• CAS RN:
• 864867-36-7

• Formula:
• C9H9BrN2O

• InChI:
• InChI=1S/C9H9BrN2O/c10-7-1-2-9-11-8(3-4-13)6-12(9)5-7/h1-2,5-6,13H,3-4H2

• InChIKey:
• GOLMJRBLGNEGAB-UHFFFAOYSA-N

• 2-(6-Bromoimidazo[1,2-a]pyridin-2-yl)ethanol is a useful research compound. Its molecular formula is C9H9BrN2O and its molecular weight is 241.08 g/mol. The purity is usually 95%.

2-Propenenitrile,2-methyl-3-(1-methyl-1H-benzimidazol-6-yl)-(9CI)

• CAS RN:
• 181867-36-7

• Formula:
• C12H11N3

• 2-Propenenitrile,2-methyl-3-(1-methyl-1H-benzimidazol-6-yl)-(9CI), also known as 2-Propenenitrile,2-methyl-3-(1-methyl-1H-benzimidazol-6-yl)-(9CI), is a useful research compound. Its molecular formula is C12H11N3. The purity is usually 95%.

4-(2,4-Dimethylbenzoyl)quinoline; 97%

In Stock

• CAS RN:
• 1187167-36-7

• Formula:
• C18H15NO

• InChI:
• InChI=1S/C18H15NO/c1-12-7-8-16(13(2)9-12)18(20)15-10-14-5-3-4-6-17(14)19-11-15/h3-11H,1-2H3

• InChIKey:
• QBKLJBZEDNRVMB-UHFFFAOYSA-N

• 4-(2,4-Dimethylbenzoyl)quinoline; 97% is a useful research compound. Its molecular formula is C18H15NO and its molecular weight is 261.3 g/mol. The purity is usually 95%.

2-(4-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)ethan-1-ol

In Stock

• CAS RN:
• 2405667-36-7

• Formula:
• C15H21N5O

• InChI:
• InChI=1S/C15H21N5O/c21-10-9-18-5-7-19(8-6-18)15-14-11-13(12-1-2-12)17-20(14)4-3-16-15/h3-4,11-12,21H,1-2,5-10H2

• InChIKey:
• YKTHMEKFLFQNTH-UHFFFAOYSA-N

• 2-(4-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)ethan-1-ol is a useful research compound. Its molecular formula is C15H21N5O and its molecular weight is 287.36 g/mol. The purity is usually 95%.

2-oxo-N-(pyrimidin-2-yl)oxazolidine-3-sulfonamide

In Stock

• CAS RN:
• 1454667-36-7

• Formula:
• C7H8N4O4S

• InChI:
• InChI=1S/C7H8N4O4S/c12-7-11(4-5-15-7)16(13,14)10-6-8-2-1-3-9-6/h1-3H,4-5H2,(H,8,9,10)

• InChIKey:
• CJUYIBWEYGHASN-UHFFFAOYSA-N

• 2-oxo-N-(pyrimidin-2-yl)oxazolidine-3-sulfonamide is a useful research compound. Its molecular formula is C7H8N4O4S and its molecular weight is 244.23 g/mol. The purity is usually 95%.

4,6-Dichloro-3-iodo-1H-pyrazolo[4,3-c]pyridine

In Stock

• CAS RN:
• 1658467-36-7

• Formula:
• C6H2Cl2IN3

• InChI:
• InChI=1S/C6H2Cl2IN3/c7-3-1-2-4(5(8)10-3)6(9)12-11-2/h1H,(H,11,12)

• InChIKey:
• JBQGCWADZPMKTO-UHFFFAOYSA-N

• 4,6-Dichloro-3-iodo-1H-pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C6H2Cl2IN3 and its molecular weight is 313.91. The purity is usually 95%.

7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

In Stock

• CAS RN:
• 1242967-36-7

• Formula:
• C18H12F2N4OS

• InChI:
• InChI=1S/C18H12F2N4OS/c19-13-4-1-3-12(9-13)11-26-18-22-21-16-17(25)23(7-8-24(16)18)15-6-2-5-14(20)10-15/h1-10H,11H2

• InChIKey:
• LSYMVFFDRBODCU-UHFFFAOYSA-N

• 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is a useful research compound. Its molecular formula is C18H12F2N4OS and its molecular weight is 370.4 g/mol. The purity is usually 95%.